Pyrrolidine-2-carboxylic acid (benzo[1,3]dioxol-5-ylmethyl)-amide

• Molecular Formula: C13H16N2O3
• Molecular Weight: 248.28 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C13H16N2O3/c16-13(10-2-1-5-14-10)15-7-9-3-4-11-12(6-9)18-8-17-11/h3-4,6,10,14H,1-2,5,7-8H2,(H,15,16)
• InChI Key: JUJMCPIJEYCNDP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(NC1)C(=O)NCC2=CC3=C(C=C2)OCO3

Description

Pyrrolidine-2-carboxylic acid (benzo[1,3]dioxol-5-ylmethyl)-amide is a useful research compound. Its molecular formula is C13H16N2O3 and its molecular weight is 248.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-[(Benzo[1,3]dioxol-5-ylmethyl)-carbamoyl]-pyrrolidine-1-carboxylic acid tert-butyl ester (278 mg, 0.80 mmol) was dissolved in DCM:TFA (1:1, 6 mL) and stirred at room temperature for 3 hours. After this period, the solution was concentrated down under vacuum. The crude material was diluted in DCM (50 mL) and washed with 1M NaOH (aq) (50 mL) to afford the crude residue. The crude product was purified by Flash chromatography (0-10% methanol/DCM gradient) to afford 85.1 mg (43%) of pyrrolidine-2-carboxylic acid (benzo[1,3]dioxol-5-ylmethyl)-amide. [M+H]+ 249.08.